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Compound of Interest

Compound Name: CK-869

Cat. No.: B1669133

Audience: Researchers, scientists, and drug development professionals.

Introduction

CK-869 is a small molecule inhibitor of the Actin-Related Protein 2/3 (Arp2/3) complex, a key
regulator of actin polymerization.[1][2] It functions by binding to a hydrophobic pocket on the
Arp3 subunit, which allosterically destabilizes the active conformation of the complex.[2][3] This
inhibition of Arp2/3-mediated actin nucleation makes CK-869 a valuable tool for studying
cytoskeletal dynamics, cell motility, and other actin-dependent cellular processes.[4] Proper
preparation of a concentrated stock solution in Dimethyl Sulfoxide (DMSOQ) is the critical first
step for ensuring reproducible and accurate experimental results. This document provides a
detailed protocol for the preparation, handling, and storage of CK-869 stock solutions.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of CK-869 relevant
for stock solution preparation.
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Parameter Value Reference
Molecular Weight (M.Wt) 394.28 g/mol [5]
Molecular Formula C17H16BrNOsS [5]
Appearance Solid powder

Solubility in DMSO Up to 100 mM [51[6]
Recommended Stock Conc. 10 mM - 50 mM N/A
Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution 20°C for 1 year; -80°C for 2 [1]

years

Experimental Protocol: Preparing a 10 mM CK-869
Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of CK-869 in DMSO.
3.1. Materials and Equipment

o CK-869 powder (Purity: 298%)[5]

¢ Anhydrous or newly opened Dimethyl Sulfoxide (DMSQ), biotechnology grade

e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

o Calibrated micropipettes (P1000, P200)

o Vortex mixer

o Water bath sonicator (optional, for aiding dissolution)[1]

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves
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3.2. Calculations

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example Calculation for 1 mL of 10 mM Stock Solution:

e Mass (mg) =10 mM x 1 mL x 394.28 g/mol / 1000

e Mass (mg) = 3.94 mg

3.3. Step-by-Step Procedure

o Preparation: Put on appropriate PPE. Ensure the work area, especially the analytical
balance, is clean and stable. Allow the vial of CK-869 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Carefully weigh out 3.94 mg of CK-869 powder and transfer it into a clean 1.5 mL
microcentrifuge tube.

e Solvent Addition: Using a calibrated micropipette, add 1 mL of high-quality, anhydrous DMSO
to the microcentrifuge tube containing the CK-869 powder.

» Dissolution: Close the tube cap tightly and vortex the solution for 1-2 minutes until the
powder is completely dissolved. A clear, colorless solution should be obtained.

 Aiding Dissolution (if necessary): If the compound does not dissolve completely with
vortexing, briefly sonicate the tube in a water bath until the solution is clear.[1] Gentle
warming to 37°C can also aid in dissolving compounds in DMSO.[7]

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 L) in sterile microcentrifuge tubes.[1][8]

o Storage: Label the aliquots clearly with the compound name, concentration, date, and your
initials. Store the aliquots at -20°C for short-to-medium term (up to 1 year) or at -80°C for
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long-term storage (up to 2 years).[1]
3.4. Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, the final concentration of DMSO
should be kept low, typically below 0.5%, to prevent cellular toxicity.[8] It is advisable to perform
serial dilutions to avoid precipitation of the compound.[8]

Diagrams and Workflows

Workflow for CK-869 Stock Solution Preparation
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Caption: Workflow for preparing a CK-869 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of CK-869
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669133#how-to-prepare-ck-869-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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